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Introduction
13-Deoxycarminomycin is a naturally occurring anthracycline antibiotic produced by a mutant

strain of Streptomyces peucetius var. carminatus.[1] As a member of the anthracycline class of

compounds, which includes potent and widely used chemotherapeutic agents like doxorubicin

and daunorubicin, 13-deoxycarminomycin has garnered interest for its cytotoxic properties

and its role as a biosynthetic precursor. This technical guide provides a comprehensive

overview of its chemical structure, physicochemical properties, and biological activity, with a

focus on its antitumor potential.

Chemical Structure and Properties
13-Deoxycarminomycin is a tetracyclic molecule with a quinone-hydroquinone chromophore,

characteristic of anthracyclines, linked to a daunosamine sugar moiety. Its systematic IUPAC

name is (8S, 10S)-10-(((2R, 4S, 5S, 6S)-4-Amino-5-hydroxy-6-methyltetrahydro-2H-pyran-2-

yl)oxy)-8-ethyl-1, 6, 8, 11-tetrahydroxy-7, 8, 9, 10-tetrahydrotetracene-5, 12-dione.[2]

A summary of its key chemical and physical properties is presented in the table below. It is

important to note that some of the physical properties are predicted values and should be

considered as estimates.
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Property Value Source

Chemical Formula C₂₆H₂₉NO₉ [2]

Molecular Weight 499.52 g/mol [2]

CAS Number 76034-18-9 [2]

Appearance
Solid, Very Dark Green to

Black

Boiling Point 713.1 ± 60.0 °C (Predicted)

Density 1.57 ± 0.1 g/cm³ (Predicted)

pKa 6.48 ± 0.60 (Predicted)

Solubility
Slightly soluble in Chloroform

and DMSO

Stability Light Sensitive

Biological Activity and Mechanism of Action
13-Deoxycarminomycin exhibits significant cytotoxic activity, notably against P-388 murine

leukemia cells. As an anthracycline, its primary mechanism of antitumor activity is believed to

involve the intercalation of its planar tetracyclic ring into the DNA double helix. This intercalation

disrupts the normal helical structure, thereby interfering with critical cellular processes such as

DNA replication and transcription.

Furthermore, anthracyclines are known inhibitors of topoisomerase II, an enzyme essential for

resolving DNA topological problems during replication and transcription. By stabilizing the

topoisomerase II-DNA cleavage complex, these compounds lead to the accumulation of

double-strand breaks in DNA, ultimately triggering apoptotic cell death. While this is the

generally accepted mechanism for anthracyclines, the specific interactions and downstream

signaling events for 13-Deoxycarminomycin have not been fully elucidated in the available

literature.

The general mechanism of action for anthracyclines is depicted in the following diagram:
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Start: Compound to be Tested

1. Cell Culture
(e.g., P-388 cells)

2. Seed Cells in 96-well Plate

3. Add Serial Dilutions of
13-Deoxycarminomycin

4. Incubate for 48-72h

5. Add MTT Reagent

6. Solubilize Formazan

7. Measure Absorbance

8. Calculate IC50 Value

End: Cytotoxicity Determined
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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